Cas no 69471-05-2 (Benzaldehyde, 4-hydroxy-2,3-dimethoxy-)

Benzaldehyde, 4-hydroxy-2,3-dimethoxy- structure
69471-05-2 structure
Product Name:Benzaldehyde, 4-hydroxy-2,3-dimethoxy-
CAS No:69471-05-2
MF:C9H10O4
MW:182.173303127289
CID:391740
PubChem ID:21954089
Update Time:2025-04-19

Benzaldehyde, 4-hydroxy-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-hydroxy-2,3-dimethoxy-
    • 4-hydroxy-2,3-dimethoxybenzaldehyde
    • 69471-05-2
    • DTXSID90620690
    • SCHEMBL1003414
    • CHEMBL454267
    • dimethoxy-4-hydroxybenzaldehyde
    • Inchi: 1S/C9H10O4/c1-12-8-6(5-10)3-4-7(11)9(8)13-2/h3-5,11H,1-2H3
    • InChI Key: YMWYSWXWDNMUIX-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=O)=CC=C(C=1OC)O

Computed Properties

  • Exact Mass: 182.0579
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

Benzaldehyde, 4-hydroxy-2,3-dimethoxy- Security Information

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